Cas no 2171919-11-0 (3-(Hydroxymethyl)-3-(3-hydroxyoxan-3-yl)-1lambda6-thiane-1,1-dione)

• Product Name: 3-(Hydroxymethyl)-3-(3-hydroxyoxan-3-yl)-1lambda6-thiane-1,1-dione
• CAS No: 2171919-11-0
• MF: C₁₁H₂₀O₅S
• MW: 264.338502883911
• CID: 5566152
• PubChem ID: 165596158
• Update Time: 2025-11-01

3-(Hydroxymethyl)-3-(3-hydroxyoxan-3-yl)-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(hydroxymethyl)-3-(3-hydroxyoxan-3-yl)-1lambda6-thiane-1,1-dione
• EN300-1642107
• 2171919-11-0
• 3-(Hydroxymethyl)-3-(3-hydroxyoxan-3-yl)-1lambda6-thiane-1,1-dione

• Inchi： 1S/C11H20O5S/c12-7-10(3-2-6-17(14,15)9-10)11(13)4-1-5-16-8-11/h12-13H,1-9H2
• InChI Key： BJLANGWHQWVGPV-UHFFFAOYSA-N
• SMILES： S1(CCCC(CO)(C1)C1(COCCC1)O)(=O)=O

Computed Properties

• Exact Mass: 264.10314491g/mol
• Monoisotopic Mass: 264.10314491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 92.2Ų

Additional information on 3-(Hydroxymethyl)-3-(3-hydroxyoxan-3-yl)-1lambda6-thiane-1,1-dione

Introduction to 3-(Hydroxymethyl)-3-(3-hydroxyoxan-3-yl)-1lambda6-thiane-1,1-dione (CAS No. 2171919-11-0)

3-(Hydroxymethyl)-3-(3-hydroxyoxan-3-yl)-1lambda6-thiane-1,1-dione is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its intriguing molecular architecture and potential biological activities. This heterocyclic thioether derivative features a thiathiane core linked to a glycol ether moiety, making it an intriguing candidate for further exploration in drug discovery and therapeutic applications.

The compound’s molecular formula and connectivity suggest a high degree of functional complexity, which may contribute to its ability to interact with biological targets in novel ways. The presence of both hydroxymethyl and hydroxyoxan groups provides multiple sites for hydrogen bonding and other non-covalent interactions, which are critical for the design of molecules with high specificity and affinity. This structural feature is particularly relevant in the context of developing small-molecule inhibitors or modulators of protein-protein interactions, which are key targets in modern medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with greater accuracy. Studies indicate that 3-(Hydroxymethyl)-3-(3-hydroxyoxan-3-yl)-1lambda6-thiane-1,1-dione may exhibit inhibitory activity against certain enzymes or receptors implicated in metabolic pathways and inflammatory responses. For instance, preliminary computational simulations suggest that it could disrupt the active site of enzymes involved in glycolysis or oxidative stress pathways, potentially offering therapeutic benefits in conditions such as diabetes or neurodegenerative disorders.

The compound’s thiathiane backbone is reminiscent of natural products found in microbial ecosystems, which have long been a rich source of bioactive molecules. The structural motif is also reminiscent of known pharmacophores used in the development of antibiotics and antiviral agents. This similarity has prompted researchers to investigate whether 3-(Hydroxymethyl)-3-(3-hydroxyoxan-3-yl)-1lambda6-thiane-1,1-dione could serve as a scaffold for generating novel derivatives with enhanced pharmacological properties.

In vitro assays have begun to reveal promising preliminary data regarding the compound’s biological profile. Notably, early experiments suggest that it may possess antioxidant properties, capable of scavenging reactive oxygen species (ROS) and mitigating oxidative damage to cellular components. This observation aligns with the growing interest in developing therapeutics that target redox imbalance, a hallmark of numerous pathological conditions. Furthermore, its ability to cross cell membranes efficiently suggests potential applications in drug delivery systems designed for targeted therapies.

The synthesis of 3-(Hydroxymethyl)-3-(3-hydroxyoxan-3-yl)-1lambda6-thiane-1,1-dione presents an interesting challenge due to the need for precise functionalization at multiple positions on the thiathiane ring. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have made it feasible to construct complex heterocyclic frameworks with high regioselectivity. These techniques are essential for producing analogs with modified substituents to optimize biological activity while minimizing off-target effects.

As research progresses, CAS No. 2171919-11-0 is expected to play a pivotal role in understanding the structure-activity relationships (SAR) within this class of compounds. By systematically varying functional groups or introducing structural modifications, scientists can uncover new insights into how molecular features influence biological function. Such studies not only advance fundamental knowledge but also accelerate the discovery pipeline for next-generation therapeutics.

The growing body of evidence supporting the potential utility of thiathiane derivatives underscores their importance as privileged scaffolds in medicinal chemistry. Their unique combination of chemical stability and biological relevance makes them ideal candidates for further investigation into their roles as pharmacological tools or lead compounds for drug development. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible therapeutic advances.

In conclusion, 3-(Hydroxymethyl)-3-(3-hydroxyoxan-3-yl)-1lambda6-thiane-1,1-dione represents a promising area of inquiry with significant implications for both academic research and industrial applications. Its complex structure offers opportunities for innovation across multiple disciplines, from organic synthesis to drug design. As our understanding of its properties continues to evolve, this compound is poised to contribute meaningfully to advancements in chemical biology and pharmaceutical sciences.